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Executive Summary

L-Ascorbyl 2,6-Dibutyrate (AS-DB) (CAS: 4337-04-6) is a lipophilic ester derivative of L-
ascorbic acid (Vitamin C).[1] Unlike the parent molecule, which is highly hydrophilic and
unstable in solution, AS-DB introduces two butyryl (C4) chains at the C-2 and C-6 positions.[1]
This structural modification fundamentally alters its solubility landscape, transitioning it from a
water-soluble vitamin to an amphiphilic antioxidant.[1]

This guide provides evidence-based solubility data, focusing on its high solubility in Ethanol
(EtOH) and polar organic solvents, while defining its limitations in aqueous and non-polar
media.[1]

Physicochemical Profile & Mechanistic Insights
Molecular Architecture

The solubility of AS-DB is governed by the competition between its polar lactone core and its
non-polar butyrate chains.[1]

» Core Scaffold: The ascorbic acid ring retains the enediol structure (though the C-2 hydroxyl
is esterified, affecting pKa and stability) and the furanone ring, providing polar interaction
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sites (H-bond acceptors).[1]

 Lipophilic Modification: The addition of butyrate groups (short-chain fatty acids) decreases
the overall polarity (LogP increases relative to Ascorbic Acid).[1] However, because butyrate
chains are relatively short (C4) compared to palmitate (C16), AS-DB retains significant
solubility in polar organic solvents like ethanol and DMSO, rather than being restricted solely
to non-polar lipids.[1]

Property Value Context

Esterified at C-2 and C-6
positions.[1][2]

Molecular Formula

Moderate weight facilitates

Molecular Weight 316.31 g/mol )
membrane permeation.[1]
Crystalline solid at RT; requires
Melting Point 123-127 °C heat or solvent for
incorporation.[1]
) ) Indicates high purity (>98%).[1]
Appearance White to off-white powder

[31141[5]

Measured in Ethanol (C=1),

Optical Rotation o -
confirming solubility.[1][3]

Solvation Mechanism (Graphviz Visualization)

The following diagram illustrates how solvent molecules interact with AS-DB, highlighting the
"Amphiphilic Bridge" effect of the butyrate esters.

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.spectrumchemical.com/media/sds/TCI-A1205.pdf
https://www.spectrumchemical.com/media/sds/TCI-A1205.pdf
https://www.spectrumchemical.com/media/sds/TCI-A1205.pdf
https://www.spectrumchemical.com/media/sds/TCI-A1205.pdf
https://www.researchgate.net/figure/Synthesis-of-l-ascorbic-acid-derivatives_fig4_339009950
https://www.spectrumchemical.com/media/sds/TCI-A1205.pdf
https://www.spectrumchemical.com/media/sds/TCI-A1205.pdf
https://www.spectrumchemical.com/media/sds/TCI-A1205.pdf
https://www.tcichemicals.com/OP/en/p/A1205
https://www.chemimpex.com/products/32370
https://www.tcichemicals.com/SG/en/sds/A1205_JP_EN.pdf
https://www.spectrumchemical.com/media/sds/TCI-A1205.pdf
https://www.tcichemicals.com/OP/en/p/A1205
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8113343?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Solvates Butyrate Chains
& H-Bonds with Ring

Ethanol (EtOH)
(Dipole & H-Bonding)

Dipole-Dipole
DMSO .
(High Polarity Aprotic) Interaction
L-Ascorbyl 2,6-Dibutyrate

Repelled by (Amphiphilic Core) In Water

Water Butyrate Esters -
(High H-Bond Network) ok bl

Solvates Butyrate
(Partial)

Full Solubilization
(Stable Stock)

In EtOH / DMSO

Precipitation /
Suspension

Non-Polar Lipids
(Van der Waals)

Click to download full resolution via product page

Figure 1: Solvation mechanism of L-Ascorbyl 2,6-Dibutyrate showing high affinity for polar
organic solvents (Ethanol, DMSO) due to dual interaction capabilities.

Solubility Landscape

The following data summarizes the solubility behavior of AS-DB. Note that "Soluble" in this
context refers to the ability to create a clear stock solution at functional concentrations (=10
mg/mL).[1]
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Solvent Class Solvent Solubility Rating Comments

Primary solvent of
choice. TCI confirms
solubility at C=1
(10mg/mL).[1]
Suitable for biological
stocks.[1]

Alcohols Ethanol (Absolute) High (= 50 mg/mL)

Good solvent, but
Methanol High toxicity limits

biological use.[1]

Soluble, but
dissolution rate may
Isopropanol Moderate
be slower than EtOH.
[1]
Excellent for high-
) concentration stocks.
_ Very High (= 100 .
Polar Aprotic DMSO [1] Hygroscopic nature

mg/mL
g/mL) requires careful

handling.[1]

Alternative to DMSO,
DMF High but harder to

remove/more toxic.[1]

The butyrate chains
disrupt the water

lattice.[1] May form a

Aqueous Water Low / Insoluble ) ) )
dispersion or micellar
suspension with
surfactants.[1]
Soluble with heating.

Lipids/Non-Polar Vegetable Oils Moderate [1] Less lipophilic than
Ascorbyl Palmitate.[1]

Hexane Low Likely insoluble due to

the polarity of the
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ascorbyl core.[1]

Critical Insight: The "C4" Effect

Unlike Ascorbyl Palmitate (C16), which is strictly hydrophobic and requires oils or heating in
alcohols, Ascorbyl Dibutyrate (C4) is short enough to maintain solubility in short-chain alcohols
(Ethanol) without aggressive heating.[1] This makes it a superior candidate for cold-process
formulations or heat-sensitive assays.[1]

Experimental Protocols
Protocol 1: Preparation of High-Purity Stock Solution
(Ethanol)

Objective: Create a stable 50 mM stock solution for cell culture or formulation spiking.
Reagents:
e L-Ascorbyl 2,6-Dibutyrate (Purity >98%)[3][4][5][6]
o Ethanol (Absolute, anhydrous, >99.5%)
e Nitrogen gas (
) for purging[1]
Workflow:

o Calculate Mass: For 10 mL of 50 mM solution:

[1]
» Weighing: Weigh ~158 mg of AS-DB into a distinct, amber glass vial (light sensitive).
e Solvent Addition: Add 10 mL of Absolute Ethanol.

» Dissolution: Vortex for 30—-60 seconds. The powder should dissolve rapidly at room
temperature (
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) to form a clear, colorless solution.[1]
o Troubleshooting: If particles persist, sonicate for 2 minutes in a water bath (<30°C).[1]

o Storage: Purge the headspace with

gas to prevent oxidation.[1] Cap tightly and store at

o Stability:[1][4][5] Stable for 1-3 months if kept anhydrous.[1]

Protocol 2: Saturation Solubility Determination (Shake-
Flask Method)

Objective: Empirically determine the maximum solubility (

) in a specific solvent system (e.g., a cosmetic vehicle or proprietary solvent).[1]
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Figure 2: Standardized workflow for determining saturation solubility.[1]

o Excess Addition: Add AS-DB in excess to the solvent (e.g., 100 mg into 1 mL) until solid
precipitate remains visible.[1]

o Equilibration: Shake or stir at a constant temperature (e.g.,

) for 24 hours.

« Filtration: Pass the supernatant through a 0.45 um PTFE syringe filter (hydrophobic filter
prevents drug loss).[1]

e Quantification: Dilute the filtrate with Ethanol and measure absorbance at
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(typically ~255 nm, verify with scan) or analyze via HPLC.

Stability & Handling

Hydrolysis Risk: AS-DB is an ester.[1] In the presence of water and heat (or extreme pH), it
will hydrolyze back into Ascorbic Acid and Butyric Acid.[1]

o Implication: Avoid aqueous storage.[1] Prepare aqueous working solutions immediately
prior to use.[1]

Oxidation: While more stable than pure Ascorbic Acid, the dibutyrate derivative is still
susceptible to oxidative degradation.[1]

o Mitigation: Always use degassed solvents and store under inert gas (Argon/Nitrogen).[1]

Transesterification: Avoid protic solvents with strong acid/base catalysts, as the butyrate
group can migrate or transesterify.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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